Cas no 869979-41-9 (1-Oxa-7-azaspiro[4.4]nonane-7-carboxylic acid, 4,4-diMethyl-, 1,1-diMethylethyl ester)
869979-41-9 structure
Product Name:1-Oxa-7-azaspiro[4.4]nonane-7-carboxylic acid, 4,4-diMethyl-, 1,1-diMethylethyl ester
CAS No:869979-41-9
MF:C14H25NO3
MW:255.353204488754
CID:831743
PubChem ID:66661997
Update Time:2025-04-19
1-Oxa-7-azaspiro[4.4]nonane-7-carboxylic acid, 4,4-diMethyl-, 1,1-diMethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Oxa-7-azaspiro[4.4]nonane-7-carboxylic acid, 4,4-diMethyl-, 1,1-diMethylethyl ester
- 2-Methyl-2-propanyl 4,4-dimethyl-1-oxa-7-azaspiro[4.4]nonane-7-ca rboxylate
- 4,4-dimethyl-1-Oxa-7-azaspiro[4.4]nonane-7-carboxylic acid 1,1-dimethylethyl ester
- SCHEMBL349689
- tert-butyl 4,4-dimethyl-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate
- FOGQGLIXQHFSDD-UHFFFAOYSA-N
- 869979-41-9
-
- Inchi: 1S/C14H25NO3/c1-12(2,3)18-11(16)15-8-6-14(10-15)13(4,5)7-9-17-14/h6-10H2,1-5H3
- InChI Key: FOGQGLIXQHFSDD-UHFFFAOYSA-N
- SMILES: O1CCC(C)(C)C21CN(C(=O)OC(C)(C)C)CC2
Computed Properties
- Exact Mass: 255.18344366g/mol
- Monoisotopic Mass: 255.18344366g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 345
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 38.8Ų
1-Oxa-7-azaspiro[4.4]nonane-7-carboxylic acid, 4,4-diMethyl-, 1,1-diMethylethyl ester Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
869979-41-9 (1-Oxa-7-azaspiro[4.4]nonane-7-carboxylic acid, 4,4-diMethyl-, 1,1-diMethylethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk